Cas no 1260664-64-9 (Methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate)

• Product Name: Methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate
• CAS No: 1260664-64-9
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD18249981
• CID: 4781278
• PubChem ID: 72213074
• Update Time: 2026-02-27

Methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(TRIFLUOROMETHYL)PYRIMIDINE-2-CARBOXYLATE
• AB72103
• SB16213
• F93436
• 2-Pyrimidinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester
• AKOS025211883
• METHYL5-(TRIFLUOROMETHYL)PYRIMIDINE-2-CARBOXYLATE
• DTXSID501174362
• CS-0329142
• 1260664-64-9
• Methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate

• MDL： MFCD18249981
• Inchi： 1S/C7H5F3N2O2/c1-14-6(13)5-11-2-4(3-12-5)7(8,9)10/h2-3H,1H3
• InChI Key： CLEWXSPKFWWHPA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)N=C1)(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate

Methyl 5-(Trifluoromethyl)Pyrimidine-2-Carboxylate: A Comprehensive Overview

Methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate, also known by its CAS number 1260664-64-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate incorporates a pyrimidine ring with a trifluoromethyl group at the 5-position and a methyl ester group at the 2-position, making it a versatile molecule for further functionalization and exploration.

The synthesis of methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic processes have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic routes to optimize the reaction conditions, reducing costs and minimizing environmental impact. These developments highlight the importance of sustainable chemistry in modern chemical synthesis.

In terms of applications, methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable starting material for drug discovery programs. For instance, studies have demonstrated its potential as a lead compound for anti-cancer therapies due to its ability to modulate key cellular pathways. Additionally, this compound has been investigated for its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The trifluoromethyl group attached to the pyrimidine ring plays a critical role in enhancing the compound's stability and bioavailability. Fluorinated compounds are increasingly popular in drug design due to their favorable pharmacokinetic properties and resistance to metabolic degradation. Recent research has focused on leveraging these attributes to develop more effective therapeutic agents. Furthermore, the methyl ester group provides flexibility for further chemical modifications, enabling researchers to explore diverse structural analogs with improved efficacy.

In the agrochemical sector, methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate has been studied as a potential precursor for herbicides and fungicides. Its ability to interact with specific biochemical pathways in plants and pathogens makes it a promising candidate for developing next-generation agricultural chemicals. Advanced computational modeling techniques have been employed to predict its activity against various crop pests, providing valuable insights into its potential applications.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The pyrimidine ring's conjugated system contributes to its electronic properties, making it suitable for applications in optoelectronics. Recent studies have investigated its use in creating efficient charge transport layers within organic electronic devices, highlighting its potential impact on renewable energy technologies.

The growing interest in methyl 5-(trifluoromethyl)pyrimidine-2-carboxylate is driven by its versatility and adaptability across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings. Its inclusion in cutting-edge research projects underscores its significance as a valuable tool for addressing pressing challenges in medicine, agriculture, and materials science.